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Compound of Interest

Compound Name: N-Benzoylcytidine

Cat. No.: B016512

An In-depth Technical Guide to N-Benzoylcytidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
N-Benzoylcytidine (also known as N4-Benzoylcytidine), a crucial nucleoside derivative. It is
intended to be a valuable resource for professionals in medicinal chemistry, molecular biology,
and pharmaceutical development. N-Benzoylcytidine is widely recognized for its role as a key
intermediate and building block in the synthesis of oligonucleotides and the development of
antiviral and anticancer therapies.[1][2][3][4][5]

Core Physical and Chemical Properties

The benzoyl group serves to protect the exocyclic amine of cytidine during chemical synthesis,
which is essential for the accurate construction of RNA strands. The fundamental properties of
N-Benzoylcytidine are summarized below.
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Property Value Reference(s)
CAS Number 13089-48-0
Molecular Formula C16H17N30s
Molecular Weight 347.32 g/mol
White to off-white or slightly
Appearance . .
pink crystalline powder.
_ _ 230-234 °C (with
Melting Point -
decomposition)
N Soluble in 1N NaOH (at 10
Solubility

mg/ml), methanol, and DMSO.

Optical Rotation

[0]27/D +55° (¢ = 0.1 in

methanol)
Density ~1.59 g/cm?3 (Predicted)
pKa 8.61 £ 0.20 (Predicted)

Storage Conditions

2-8°C or < -15°C

Purity

Typically 298% or 299% (by
HPLC)

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of N-
Benzoylcytidine.
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Data Type Key Features Reference(s)

(DMSO-d6) Shifts observed at
o (ppm): 11.2, 8.53, 8.03, 7.64,
7.53, 7.36, 5.85, 5.55, 5.22,

IH NMR 5.09, 4.05, 4.02, 3.96, 3.79,
3.65. The spectrum shows
characteristic signals for the

benzoyl and cytidine moieties.

Spectral data available from
IR, MS various suppliers and

databases.

Experimental Protocols
General Synthesis of N-Benzoylcytidine

The synthesis of N-Benzoylcytidine typically involves the selective benzoylation of the N4-
amino group of cytidine. A common method is the reaction of cytidine with benzoyl chloride or
benzoic anhydride in a suitable solvent.

Materials:

e Cytidine

e Benzoyl Chloride (or Benzoic Anhydride)

e Anhydrous Pyridine (or other suitable solvent like methanol)
o Ethyl acetate

e Hexane

o Water

e Anhydrous sodium sulfate

Procedure:
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e Reaction Setup: In a dry round-bottom flask, dissolve cytidine in anhydrous pyridine.

» Addition of Benzoylating Agent: Cool the solution to 0°C using an ice bath. Add benzoyl
chloride dropwise to the solution while stirring.

o Reaction: Allow the mixture to stir at room temperature. The reaction progress can be
monitored using thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the
organic layer sequentially with water to remove pyridine hydrochloride.

e Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate,
filter, and concentrate the filtrate under reduced pressure.

 Purification: The resulting crude product can be purified by recrystallization from a suitable
solvent system, such as ethyl acetate/hexane, to yield pure N-Benzoylcytidine.

Note: This is a generalized protocol and may require optimization based on specific laboratory
conditions and desired scale.

Key Applications and Logical Relationships

N-Benzoylcytidine is a cornerstone for various advanced research applications due to its
unique chemical structure. It serves as a protected nucleoside, enabling the synthesis of more
complex molecules.
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Caption: Logical flow from cytidine to its applications.

This protected nucleoside is a vital precursor in the solid-phase chemical synthesis of RNA and
its analogues, enabling detailed studies on RNA structure and function. Its derivatives are
explored as potential antiviral agents, particularly against RNA viruses, and as anticancer
therapeutics.

Biological Activity and Signaling

N-Benzoylcytidine, as a modified cytidine analogue, can be processed by cellular enzymes. It
is a known substrate for uracil-cytidine kinases (UCK1 and UCK2), which phosphorylate it,
initiating its integration into metabolic pathways. This phosphorylation is a critical step for the
activation of many nucleoside analogue prodrugs.
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Caption: Phosphorylation of N-Benzoylcytidine by UCK.

Experimental Workflow: Synthesis and Purification

The overall workflow from starting materials to a pure, characterized product involves several
distinct stages. Each step requires careful monitoring to ensure high yield and purity, which is
critical for subsequent applications.
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Caption: Workflow for N-Benzoylcytidine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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